5-Pyrimidineacetic acid
Cat. No. B1321828
M. Wt: 138.12 g/mol
InChI Key: HEEUMCHKVXTQIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05691323
Procedure details
To a stirred solution of 4.06 g of 5-pyrimidineacetic acid (F. Zymalkowski and E. Reimann, Arch. Pharm. 1966 299 362-7) and triethylamine (6.55 g) in methylene chloride (150 mL) at 0° C. was added ethyl chloroformate (6.38 g) followed by 4-dimethylaminopyridine (0.72 g). The mixture was stirred at 0° C. for 1 h, then the solution was diluted with methylene chloride (200 mL) and saturated ammonium chloride (150 mL) was added. After removal of the organic phase, the aqueous layer was extracted with methylene chloride (2×200 mL) and the combined organic extracts were dried over MgSO4 and concentrated to give 7.33 g of a crude oil. Purification by column chromatography, eluting with hexane; 50% ethyl acetate gave ethyl 5-pyrimidinylacetate (3.98 g) as a colorless oil.
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[C:5]([CH2:7][C:8]([OH:10])=[O:9])[CH:4]=[N:3][CH:2]=1.[CH2:11](N(CC)CC)[CH3:12].ClC(OCC)=O>C(Cl)Cl.CN(C)C1C=CN=CC=1.[Cl-].[NH4+]>[N:1]1[CH:6]=[C:5]([CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9])[CH:4]=[N:3][CH:2]=1 |f:5.6|
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Inputs
Step One
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Name
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Quantity
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4.06 g
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Type
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reactant
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Smiles
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N1=CN=CC(=C1)CC(=O)O
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Name
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Quantity
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6.55 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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6.38 g
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Type
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reactant
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Smiles
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ClC(=O)OCC
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Name
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|
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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0.72 g
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Type
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catalyst
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Smiles
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CN(C1=CC=NC=C1)C
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Step Three
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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|
Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 0° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added
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CUSTOM
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Type
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CUSTOM
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Details
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After removal of the organic phase
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with methylene chloride (2×200 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organic extracts were dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give 7.33 g of a crude oil
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CUSTOM
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Type
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CUSTOM
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|
Details
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Purification by column chromatography
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WASH
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Type
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WASH
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Details
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eluting with hexane
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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N1=CN=CC(=C1)CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.98 g | |
| YIELD: CALCULATEDPERCENTYIELD | 81.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
